molecular formula C12H9F12N3O2 B11607372 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)-6-(morpholin-4-yl)-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine

2-(1,1,1,3,3,3-hexafluoropropan-2-yl)-6-(morpholin-4-yl)-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine

Cat. No.: B11607372
M. Wt: 455.20 g/mol
InChI Key: BSPNIFNLIXMQIQ-UHFFFAOYSA-N
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Description

2-(1,1,1,3,3,3-hexafluoropropan-2-yl)-6-(morpholin-4-yl)-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine is a complex organic compound characterized by its unique structure, which includes multiple fluorine atoms and a morpholine ring

Preparation Methods

The synthesis of 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)-6-(morpholin-4-yl)-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine typically involves multiple steps. The process begins with the preparation of the core oxadiazine ring, followed by the introduction of the hexafluoropropan-2-yl and morpholin-4-yl groups. The reaction conditions often require the use of strong bases and specific solvents to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve optimization of these synthetic routes to scale up the process while maintaining efficiency and cost-effectiveness.

Chemical Reactions Analysis

2-(1,1,1,3,3,3-hexafluoropropan-2-yl)-6-(morpholin-4-yl)-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

    Reduction: Reduction reactions can lead to the formation of less oxidized derivatives.

    Substitution: The presence of multiple fluorine atoms makes it a candidate for nucleophilic substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and the reagents used.

Scientific Research Applications

This compound has several scientific research applications:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: Its unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

    Industry: Used in the development of new materials with specific properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)-6-(morpholin-4-yl)-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine involves its interaction with molecular targets through its fluorine atoms and morpholine ring. These interactions can affect various pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Compared to other similar compounds, 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)-6-(morpholin-4-yl)-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine stands out due to its high fluorine content and the presence of a morpholine ring. Similar compounds include:

    2-(1,1,1,3,3,3-hexafluoropropan-2-yl)-4H-1,3,5-oxadiazine: Lacks the morpholine ring.

    6-(morpholin-4-yl)-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazine: Lacks the hexafluoropropan-2-yl group. These structural differences contribute to variations in their chemical reactivity and applications.

Properties

Molecular Formula

C12H9F12N3O2

Molecular Weight

455.20 g/mol

IUPAC Name

2-(1,1,1,3,3,3-hexafluoropropan-2-yl)-6-morpholin-4-yl-4,4-bis(trifluoromethyl)-1,3,5-oxadiazine

InChI

InChI=1S/C12H9F12N3O2/c13-8(14,15)5(9(16,17)18)6-25-10(11(19,20)21,12(22,23)24)26-7(29-6)27-1-3-28-4-2-27/h5H,1-4H2

InChI Key

BSPNIFNLIXMQIQ-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=NC(N=C(O2)C(C(F)(F)F)C(F)(F)F)(C(F)(F)F)C(F)(F)F

Origin of Product

United States

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